2-[2-(2,4-Dimethylphenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 2-[2-(2,4-dimethylphenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C15H23NO.ClH/c1-12-6-7-15(13(2)11-12)17-10-8-14-5-3-4-9-16-14;/h6-7,11,14,16H,3-5,8-10H2,1-2H3;1H
• InChI Key: FHDMEPVRSCBEAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCC2CCCCN2)C.Cl
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol
• CAS No.: 1219976-17-6

Description

“2-[2-(2,4-Dimethylphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the molecular formula C15H24ClNO. It belongs to the piperidine chemical family.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C15H24ClNO. The InChI code for this compound is 1S/C15H23NO.ClH/c1-12-3-4-13 (2)15 (11-12)17-10-7-14-5-8-16-9-6-14;/h3-4,11,14,16H,5-10H2,1-2H3;1H.

Scientific Research Applications

Crystal Structure and Intermolecular Interactions

• Aminoalkanol derivatives, closely related to the compound , have been explored for their anticonvulsant potential in medicinal chemistry. The study of 1-[(2,6-Dimethylphenoxy)ethyl]piperidin-4-ol and its derivatives revealed significant insights into the influence of the methyl substituent and N-oxide formation on the molecule's geometry and intermolecular interactions. The distinct geometries and intermolecular interactions (O-H...N and O-H...O hydrogen bonds) of these compounds are essential for understanding their potential therapeutic applications (Żesławska et al., 2020).

Synthesis Processes

• The synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride has been reported, using piperidine-4-carboxylic acid and ethyl carbonochloridate as starting materials. This process emphasizes the importance of the piperidine core structure in synthesizing compounds that may have significant scientific applications (Zheng Rui, 2010).
• A two-step synthesis process led to the creation of (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, a compound with noted antimicrobial activities. This synthesis from chalcone and subsequent characterization underline the significance of such derivatives in microbial resistance studies (Ovonramwen et al., 2019).

Pharmaceutical Implications and Structural Analyses

• Various 2,6-diaryl-3-methyl-4-piperidone derivatives have been synthesized and evaluated for their acute toxicity, analgesic, local anaesthetic, and antifungal activities. The structural specificity of these compounds and their bioactivities highlight the importance of the piperidine structure in therapeutic applications (Rameshkumar et al., 2003).
• The conformational analysis of 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives, including hydrochloride salts, presents insights into the influence of chemical structure on intermolecular interactions, crucial for understanding the drug-receptor interactions and potential pharmaceutical applications (Nitek et al., 2020).

Potential as Pesticides

• N-derivatives of various compounds, including the one closely related to the subject compound, have been characterized as potential pesticides. The X-ray powder diffraction studies of these compounds underline their potential applications in agricultural science (Olszewska et al., 2011).

Mechanism of Action

Target of Action

It is known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine derivatives, in general, are known to interact with various biological targets, leading to a range of pharmacological effects .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biochemical reactions .